![molecular formula C19H13N3O4S B278741 3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate](/img/structure/B278741.png)
3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate
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Overview
Description
3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate, also known as DBIBN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.
Mechanism of Action
The mechanism of action of 3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate is not fully understood, but studies suggest that it acts on cancer cells by inhibiting the activity of certain enzymes involved in cell proliferation and inducing apoptosis. In material science, this compound has been shown to exhibit unique optical and electronic properties, which make it a promising building block for the synthesis of novel materials.
Biochemical and Physiological Effects:
This compound has been shown to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for anticancer therapy. However, its effects on normal cells and tissues are not well understood. In material science, this compound has been shown to exhibit unique optical and electronic properties, which make it a promising building block for the synthesis of novel materials.
Advantages and Limitations for Lab Experiments
3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate has several advantages for lab experiments, including its high purity and stability, low toxicity, and high selectivity towards cancer cells. However, its complex synthesis method and high cost may limit its use in some experiments.
Future Directions
There are several future directions for 3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate research, including:
1. Further studies to elucidate its mechanism of action and its effects on normal cells and tissues.
2. Development of more efficient and cost-effective synthesis methods.
3. Exploration of its potential applications in other fields, such as organic electronics and catalysis.
4. Development of new derivatives with improved anticancer activity and selectivity.
5. Investigation of its potential as a drug delivery system for targeted cancer therapy.
Conclusion:
This compound is a promising compound with potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. Its complex synthesis method and high cost may limit its use in some experiments, but its low toxicity and high selectivity towards cancer cells make it a promising candidate for anticancer therapy. Further research is needed to fully understand its mechanism of action and explore its potential applications.
Synthesis Methods
3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate can be synthesized through a multistep reaction process involving the condensation of 3-nitrophenyl isothiocyanate with 2-aminobenzoic acid, followed by reduction and cyclization reactions. The final product is obtained through esterification with nicotinic acid. The synthesis method is complex and requires a high level of expertise and precision.
Scientific Research Applications
3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl nicotinate has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has shown promising results as an anticancer agent, with studies indicating its ability to inhibit the growth of cancer cells and induce apoptosis. In material science, this compound has been used as a building block for the synthesis of novel materials with unique optical and electronic properties. This compound has also been used in organic synthesis as a reagent for the preparation of various compounds.
Properties
Molecular Formula |
C19H13N3O4S |
---|---|
Molecular Weight |
379.4 g/mol |
IUPAC Name |
[3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]phenyl] pyridine-3-carboxylate |
InChI |
InChI=1S/C19H13N3O4S/c23-19(13-5-4-10-20-12-13)26-15-7-3-6-14(11-15)21-18-16-8-1-2-9-17(16)27(24,25)22-18/h1-12H,(H,21,22) |
InChI Key |
ZCXQMZCXRBMFFE-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NC3=CC(=CC=C3)OC(=O)C4=CN=CC=C4 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NC3=CC(=CC=C3)OC(=O)C4=CN=CC=C4 |
Origin of Product |
United States |
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